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Compound of Interest

Compound Name: ST 689

Cat. No.: B1176163 Get Quote

Disclaimer: The designation "ST 689" is not a universally recognized chemical identifier. This

guide provides specific information for the NIST Standard Reference Material (SRM) 689,

Ferrochromium Silicon, as a potential match. Additionally, it offers a general framework for

handling any substance with an internal or non-standard identifier. Researchers, scientists, and

drug development professionals should always prioritize a thorough risk assessment based on

the known or suspected properties of any substance.

Section 1: Specific Guidance for SRM 689
(Ferrochromium Silicon)
SRM 689 is a ferrochromium silicon powder primarily used for checking chemical analysis

methods and calibrating analytical instruments.[1] It is classified as a skin sensitizer and is

suspected of causing cancer via inhalation.[1]

Proper PPE is essential to minimize exposure to Ferrochromium Silicon. The following table

summarizes the recommended PPE based on the Safety Data Sheet (SDS).[1][2][3][4]
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Body Part Recommended Protection Specifications

Respiratory P2 filter respirator

Recommended for handling

dust or if ventilation is

inadequate. Must follow a

respiratory protection program

that meets OSHA 29CFR

1910.134.[3][4]

Eyes/Face
Splash-resistant safety

goggles with a face shield

An eye wash station should be

readily available.[1][2][3]

Hands Chemical-resistant gloves

Should be worn at all times

when handling the substance.

[1][2][3]

Body Protective clothing

Selection should be based on

the task being performed and

the associated risks.[1][2][3]

Contaminated work clothing

should not be allowed out of

the workplace.[1]

A systematic approach to handling and storage is crucial for safety.

Handling:

Engineering Controls: Use in a well-ventilated area, preferably with a local exhaust or

process enclosure ventilation system to minimize dust generation.[1][2][3]

Safe Practices: Avoid breathing dust.[1] Do not eat, drink, or smoke in the handling area.[4]

Wash hands thoroughly after handling.[2]

Special Instructions: Obtain and read all safety precautions before use.[1]

Storage:

Conditions: Store in a locked, dry, and well-ventilated area.[1][2] Keep containers tightly

closed when not in use.[4]
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Incompatibilities: Avoid contact with moisture, acids, strong alkalis, combustible materials,

oxidizing materials, halogens, and peroxides.[1][5]

Disposal:

Waste Material: Dispose of contents and container in accordance with local, regional,

national, and international regulations.[1][2] Collect spilled material in an appropriate

container for disposal.[1][2]

Contaminated PPE: Dispose of as hazardous waste according to regulations.

Decontamination:

Surfaces: Clean up any accumulated material on surfaces.[1] For spills, collect the material

in a safe manner and deposit it in sealed containers for disposal.[2] Liquid containing the

material should be absorbed with vermiculite, dry sand, or a similar material.[2]

Personnel:

Skin: If on skin, wash with plenty of water.[1] If skin irritation or a rash occurs, seek

medical attention.[1]

Eyes: Flush eyes with water for at least 15 minutes and seek medical attention if

necessary.[1]

Inhalation: If inhaled, move to fresh air. If adverse effects occur, get immediate medical

attention.[2]

Ingestion: If ingested, seek medical treatment if adverse effects occur.[1]

The following table summarizes key quantitative data for the components of SRM 689.
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Component CAS Number
Nominal Mass
Concentration (%)

Oral LD50 (Rat)

Chromium 7440-47-3 36.4 Not Available

Iron 7439-89-6 23.2 750 mg/kg

Silicon 7440-21-3 38.8 3160 mg/kg

Nickel 7440-02-0 0.28 >9000 mg/kg

Source: NIST Safety Data Sheet for SRM 689[1]

Section 2: General Framework for Handling
Unidentified Substances (e.g., "ST 689")
When the identity and hazards of a substance are unknown, a cautious and systematic

approach is mandatory. The following workflow outlines the necessary steps to ensure safety.

Initial Assessment Safety Planning Execution

Identify Substance
(Internal ID: ST 689)

Locate Safety Data Sheet (SDS)
or Equivalent Documentation

Crucial First Step Identify Hazards
(Physical, Health, Environmental) Select Appropriate PPE Develop Standard

Operating Procedure (SOP)
Plan for Waste Disposal

& Decontamination
Conduct Work in

Controlled Environment Dispose of Waste Properly Decontaminate Work Area
& Equipment

Click to download full resolution via product page

Workflow for Handling a Substance with an Internal Identifier.

Information Gathering:

Attempt to identify the substance through internal databases or by consulting with the

source of the material.

If the exact composition is unknown, gather any available information on its suspected

chemical class, reactivity, or biological activity.
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Assume Highest Risk: In the absence of definitive data, treat the substance as highly

hazardous. This includes assuming it is toxic, flammable, and reactive.

Consult General Safety Resources: Refer to general laboratory safety manuals and

guidelines from organizations like OSHA for handling unknown substances.

Small-Scale Testing: If necessary and deemed safe by a qualified chemist, conduct small-

scale tests in a controlled environment (e.g., fume hood) to determine basic properties like

solubility, reactivity with air or water, and flammability. This should only be done with extreme

caution and appropriate safety measures in place.

Understanding the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals is fundamental for laboratory safety. The following diagram illustrates the key

components of GHS hazard communication.

Key Label Elements

GHS Compliant Label

Hazard Pictograms Signal Word
(Danger or Warning) Hazard Statements Precautionary Statements Product Identifier Supplier Information

Click to download full resolution via product page

Core Components of GHS Hazard Communication on a Product Label.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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